Cas no 1396680-46-8 (2-phenyl-1-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazin-1-yl)ethan-1-one)

• Product Name: 2-phenyl-1-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazin-1-yl)ethan-1-one
• CAS No: 1396680-46-8
• MF: C₂₀H₂₀N₄O₂
• MW: 348.398404121399
• CID: 5400693
• Update Time: 2025-06-07

2-phenyl-1-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-1-[4-(pyrazolo[1,5-a]pyridin-3-ylcarbonyl)-1-piperazinyl]ethanone
• 2-phenyl-1-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazin-1-yl)ethan-1-one

• Inchi： 1S/C20H20N4O2/c25-19(14-16-6-2-1-3-7-16)22-10-12-23(13-11-22)20(26)17-15-21-24-9-5-4-8-18(17)24/h1-9,15H,10-14H2
• InChI Key： SEAINEIRTPNHNR-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C(C2=C3N(N=C2)C=CC=C3)=O)CC1)CC1=CC=CC=C1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 2.02±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-phenyl-1-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazin-1-yl)ethan-1-one

Recent Advances in the Study of 2-phenyl-1-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazin-1-yl)ethan-1-one (CAS: 1396680-46-8)

The compound 2-phenyl-1-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazin-1-yl)ethan-1-one (CAS: 1396680-46-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrazolo[1,5-a]pyridine scaffold and piperazine moiety, has been investigated for its role as a modulator of various biological targets, including kinases and G protein-coupled receptors (GPCRs). Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key findings in recent research is the compound's ability to selectively inhibit specific kinase pathways implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-phenyl-1-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazin-1-yl)ethan-1-one exhibits potent inhibitory activity against the PI3K/AKT/mTOR pathway, which is often dysregulated in various malignancies. The study highlighted the compound's favorable pharmacokinetic profile and its ability to induce apoptosis in cancer cell lines while sparing normal cells, suggesting its potential as a targeted therapy.

In addition to its anticancer properties, recent investigations have also explored the compound's potential in treating neurological disorders. A preprint article from BioRxiv (2024) reported that 2-phenyl-1-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazin-1-yl)ethan-1-one acts as an allosteric modulator of the dopamine D2 receptor, with implications for schizophrenia and Parkinson's disease. The study utilized molecular docking and in vitro assays to elucidate the compound's binding mode and functional effects, providing a foundation for further optimization.

The synthetic accessibility of 2-phenyl-1-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazin-1-yl)ethan-1-one has also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry described an efficient, scalable synthesis route that employs a tandem cyclization-carbonylation strategy, yielding the target compound in high purity and yield. This advancement addresses previous challenges in the large-scale production of the molecule, facilitating its further development as a pharmaceutical agent.

Despite these promising findings, challenges remain in the clinical translation of 2-phenyl-1-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazin-1-yl)ethan-1-one. Current research is focused on improving its metabolic stability and reducing off-target effects through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development, with the goal of initiating Phase I clinical trials within the next two years.

In conclusion, 2-phenyl-1-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazin-1-yl)ethan-1-one represents a promising scaffold in medicinal chemistry, with diverse therapeutic potential. Ongoing research continues to uncover its mechanisms of action and optimize its pharmacological properties, positioning it as a valuable candidate for future drug development.